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Compound of Interest

Compound Name: 6-Propyloxane-2,4-dione

Cat. No.: B15397796

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide delves into the chemical structure, properties, and potential biological
significance of 6-Propyloxane-2,4-dione. While specific experimental data for this precise
molecule is not readily available in public databases, this document provides a comprehensive
overview based on the known characteristics of the broader class of 6-substituted-oxane-2,4-
diones. The information presented herein is intended to serve as a foundational resource for
researchers interested in the synthesis, characterization, and potential applications of this and
related compounds.

Chemical Structure and Properties

6-Propyloxane-2,4-dione is a heterocyclic organic compound. Its structure features a six-
membered oxane (tetrahydropyran) ring, indicating the presence of an oxygen atom within the
ring. The "-dione" suffix points to two ketone functional groups, located at positions 2 and 4 of
the ring. A propyl group is attached at the 6th position.

While experimental data for 6-Propyloxane-2,4-dione is unavailable, the table below
summarizes the key physicochemical properties of a structurally related compound, 5-ethyl-3,3-
dimethyl-6-propyloxane-2,4-dione, to provide an estimated profile.[1]
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Property Value

Molecular Formula C12H2003

Molecular Weight 212.28 g/mol

IUPAC Name 5-ethyl-3,3-dimethyl-6-propyloxane-2,4-dione
SMILES CCCC1C(C(=0)C(C(=0)01)(C)C)CCe

INChl=1S/C12H2003/c1-5-7-9-8(6-
2)10(13)12(3,4)11(14)15-9/h8-9H,5-7H2,1-4H3

InChl

Synthesis and Experimental Protocols

A general synthetic route for the preparation of 6-substituted-oxane-2,4-diones can be
conceptualized based on established organic chemistry principles. One plausible approach
involves the condensation of a (3-ketoester with an appropriate aldehyde, followed by
cyclization.

A potential synthetic workflow for 6-Propyloxane-2,4-dione is outlined below. This is a
hypothetical pathway and would require experimental validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15397796#6-propyloxane-2-4-dione-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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